Cas no 19022-05-0 (1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-nitro-)

• Product name: 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-nitro-
• CAS No: 19022-05-0
• MF: C₂₀H₁₂N₆O₄
• MW: 400.347083091736
• CID: 1383543
• PubChem ID: 11825524

1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

• 19022-05-0
• CHEMBL4170333
• 1,3-Bis(6-nitro-1H-benzo[d]imidazol-2-yl)benzene
• 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-nitro-

• Inchi： InChI=1S/C20H12N6O4/c27-25(28)13-4-6-15-17(9-13)23-19(21-15)11-2-1-3-12(8-11)20-22-16-7-5-14(26(29)30)10-18(16)24-20/h1-10H,(H,21,23)(H,22,24)
• InChI Key： RYAQGPPVZZXSOJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])C4=NC5=C(N4)C=C(C=C5)[N+](=O)[O-]

Computed Properties

• Exact Mass: 400.09200289g/mol
• Monoisotopic Mass: 400.09200289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų
• XLogP3: 4